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Compound of Interest

Compound Name: 2-Amino-4-bromonicotinaldehyde

Cat. No.: B11897656

Get Quote
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Core Identity & Physicochemical Properties

2-Amino-4-bromonicotinaldehyde is a trifunctional pyridine scaffold characterized by an
ortho-aminoaldehyde motif (positions 2 and 3) and a halogen handle (position 4).[1] This
specific arrangement makes it a "privileged structure” for the rapid assembly of fused
heterocycles like 1,8-naphthyridines and pyrido[2,3-d]pyrimidines.

Molecular Specifications
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Property Data

IUPAC Name 2-Amino-4-bromopyridine-3-carbaldehyde
CAS Number 1289139-45-2

Molecular Formula CeHsBrN20

Molecular Weight 201.02 g/mol

Exact Mass 199.9585

Appearance Pale yellow to off-white solid

Solubility Soluble in DMSO, DMF; sparingly soluble in

DCM; insoluble in water.[1][2]

pKa (Calc.) ~3.5 (Pyridine N), ~14 (Amine)

Structural Analysis

The molecule possesses three distinct reactive centers, allowing for orthogonal
functionalization:

e C3-Formyl Group (-CHO): Electrophilic center for condensation reactions (e.g., Friedlander,
Wittig).[1]

e C2-Amino Group (-NHz): Nucleophilic handle for cyclization or acylation.[1]

e C4-Bromo Group (-Br): Electrophilic site for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig).[1]

Synthetic Pathways

The synthesis of 2-Amino-4-bromonicotinaldehyde typically avoids direct bromination of 2-
aminonicotinaldehyde, which favors the C5 position (para to the amine). Instead, a
displacement strategy using 2,4-dibromonicotinaldehyde is the industry standard for
regiocontrol.

Protocol: Regioselective Amination
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Reaction Logic: The C2 position in 2,4-dibromonicotinaldehyde is significantly more
electrophilic than the C4 position due to the inductive electron-withdrawing effect of the
adjacent pyridine nitrogen and the ortho formyl group. This allows for selective SNAr
displacement using ammonia.

Step-by-Step Methodology:

o Precursor Preparation: Dissolve 2,4-dibromonicotinaldehyde (CAS 128071-91-0) in THF or
1,4-dioxane (0.5 M concentration).[1]

o Amination: Cool the solution to 0°C. Slowly bubble anhydrous ammonia gas or add 7N NHs
in methanol (3.0 equivalents).

o Critical Control Point: Monitor temperature. Exotherms >25°C can lead to bis-amination
(displacement of both bromines).[1]

e Reaction Monitoring: Stir at 0°C to RT for 4—-6 hours. Monitor via TLC (30% EtOAc/Hexanes)
or LC-MS.[1] The product typically elutes earlier than the starting material.

o Workup: Concentrate the solvent in vacuo. Resuspend the residue in water and extract with
Ethyl Acetate (3x).

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, 0-40% EtOAc in Hexanes).

Visualized Synthesis Workflow
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Figure 1: Regioselective synthesis pathway favoring C2-displacement due to electronic
activation by the pyridine nitrogen.[1]

Reactivity & Applications in Drug Discovery

This scaffold is primarily used to synthesize 1,8-naphthyridines and pyrido[2,3-d]pyrimidines,
which are bioisosteres of quinolines and quinazolines, respectively.[1] These cores are
prevalent in ATP-competitive kinase inhibitors (e.g., EGFR, CDK, PI3K).

A. Friedlander Condensation (1,8-Naphthyridines)

The ortho-aminoaldehyde moiety condenses with ketones containing an

-methylene group to form 1,8-naphthyridines.[1] The C4-bromo group remains intact, serving
as a handle for late-stage diversification.

* Reagents: Ketone (e.g., cyclohexanone), catalytic L-proline or KOH, EtOH, Reflux.

e Mechanism: Imine formation followed by intramolecular aldol condensation.

B. Palladium-Catalyzed Coupling (Suzuki/Buchwald)

The C4-bromo position is sterically accessible and highly reactive toward oxidative addition by
Pd(0).[1]

e Suzuki-Miyaura: Coupling with aryl boronic acids to install hydrophobic groups (common for
kinase "hinge binders").[1]

e Buchwald-Hartwig: Coupling with amines to modulate solubility and basicity.[1]

Reaction Map
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Figure 2: Divergent synthesis map showing the transformation of the core into three distinct
bioactive classes.[1]

Safety & Handling (MSDS Summary)

As a halogenated aminopyridine, this compound poses specific hazards. It is a skin sensitizer
and potential respiratory irritant.

e GHS Classification: Warning.[2]
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are prone to
oxidation to carboxylic acids upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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